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Introduction

Sulfacetamide is a prominent member of the sulfonamide class of antibiotics, widely utilized for
its bacteriostatic efficacy against a broad spectrum of gram-positive and gram-negative
bacteria.[1] This guide provides a comprehensive technical overview of Sulfacetamide, with a
particular focus on its molecular structure, chemical formula, and the analytical methodologies
crucial for its characterization and quantification. It is important to note that while the term
"Sulfaclomide" was specified in the topic inquiry, the scientifically recognized and
overwhelmingly documented name for this compound is Sulfacetamide. This guide will use the
correct nomenclature while acknowledging the potential for alternative naming.

Molecular Structure and Chemical Formula

The chemical identity of Sulfacetamide is defined by its unique molecular architecture. Itis a
sulfonamide derivative of sulfanilamide, where one of the hydrogens of the sulfonamide group
is replaced by an acetyl group.[2]
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The definitive molecular formula for Sulfacetamide is CsH10N203S.[1]
Its systematic IUPAC name is N-[(4-aminophenyl)sulfonyl]lacetamide.[2]
The structural formula of Sulfacetamide is depicted below:

Caption: 2D representation of the Sulfacetamide molecular structure.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Sulfacetamide is fundamental
for its application in drug development, formulation, and analytical chemistry.

Property Value Source

Molecular Weight 214.24 g/mol [2]

White to yellowish-white
Appearance ) [11[3]
crystalline powder

Melting Point 182-184 °C [1]

Freely soluble in water (as

sodium salt), sparingly soluble
Solubility _ ) p- g)./ [3]

in ethanol, practically insoluble

in chloroform and ether.

1.8 (amino group), 5.4
pKa : [3]
(sulfonamide group)

CAS Number 144-80-9 [1]

Mechanism of Action

Sulfacetamide exerts its bacteriostatic effect by interfering with the bacterial synthesis of folic
acid, an essential nutrient for bacterial growth and replication.[1] The mechanism is a classic
example of competitive inhibition.

Bacteria synthesize folic acid from para-aminobenzoic acid (PABA). Sulfacetamide, due to its
structural similarity to PABA, acts as a competitive inhibitor of the bacterial enzyme
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dihydropteroate synthase (DHPS).[4][5][6] By binding to the active site of DHPS, Sulfacetamide
prevents the utilization of PABA, thereby blocking the synthesis of dihydrofolic acid, a precursor
to folic acid.[1][4] This disruption of the folate pathway ultimately inhibits bacterial growth.[1]
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Caption: Competitive inhibition of dihydropteroate synthase by Sulfacetamide.

Experimental Protocols
Synthesis of Sulfacetamide from Sulfanilamide

This protocol outlines a common laboratory synthesis of Sulfacetamide via the acetylation of
sulfanilamide. The rationale behind this multi-step synthesis involves the protection of the
aromatic amino group to prevent unwanted side reactions during the subsequent modification
of the sulfonamide group.

Workflow:
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Step 1: Acetylation

Acetic Anhydride

Sulfanilamide
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Step 2: Selective Mydrolysis

Aqueous NaOH Sulfacetamide

Step 3: Purificati

Crystallization

[Acidification (e.g., HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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